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Compound of Interest

N-nitroso-desmethyl-
Compound Name: )
cyclobenzaprine

Cat. No.: B15813342

Get Quote

\ J

Introduction: N-nitroso-desmethyl-cyclobenzaprine is a nitrosamine impurity of significant
concern in the pharmaceutical industry. As a potential genotoxic and carcinogenic compound,
its presence in the active pharmaceutical ingredient (API) cyclobenzaprine is closely monitored
by regulatory agencies. This technical guide provides an in-depth overview for researchers,
scientists, and drug development professionals, detailing the compound's properties, formation,
analytical detection, and the mechanisms underlying its toxicity.

Core Compound Data

While a specific CAS (Chemical Abstracts Service) number has not been assigned to N-
nitroso-desmethyl-cyclobenzaprine, its chemical identity is well-defined. The key properties
of this compound are summarized in the table below.
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Property Value

N-(3-(5H-dibenzo[a,d][1]annulen-5-
ylidene)propyl)-N-methylnitrous amide

Chemical Name

N-Nitroso Cyclobenzaprine USP Related
Synonyms

Compound B
Molecular Formula C19H18N20
Molecular Weight 290.36 g/mol

Genotoxic and potentially carcinogenic impurity.
The U.S. Food and Drug Administration (FDA)

Regulatory Status _ o
has established an Acceptable Intake (Al) limit

of 26.5 ng/day.[2][3]

Formation of N-Nitroso-Desmethyl-Cyclobenzaprine

The formation of N-nitroso-desmethyl-cyclobenzaprine is a two-step process involving the
metabolism of the parent drug, cyclobenzaprine, followed by a chemical nitrosation reaction.

Metabolic Precursor Formation

The precursor to N-nitroso-desmethyl-cyclobenzaprine is N-desmethyl-cyclobenzaprine
(norcyclobenzaprine), a metabolite of cyclobenzaprine. The N-demethylation of
cyclobenzaprine is primarily catalyzed by cytochrome P450 enzymes in the liver, with CYP3A4
and CYP1A2 being the major contributors, and CYP2D6 playing a minor role.
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Caption: Metabolic pathway of cyclobenzaprine to its N-desmethyl precursor.

Chemical Nitrosation

N-desmethyl-cyclobenzaprine, being a secondary amine, can react with nitrosating agents to
form the N-nitroso impurity. This reaction can occur during the synthesis of the API, formulation
of the drug product, or even during storage if residual nitrites are present under acidic or
oxidative conditions.
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Caption: Chemical formation of N-nitroso-desmethyl-cyclobenzaprine.

Genotoxicity

N-nitrosamines are a class of compounds known for their mutagenic and carcinogenic
properties. Their genotoxicity is mediated by their metabolic activation, leading to the formation
of highly reactive electrophilic species that can alkylate DNA.

Mechanism of Action

The primary mechanism of genotoxicity for N-nitrosamines involves the metabolic activation by
cytochrome P450 enzymes, which leads to the formation of an unstable a-hydroxy nitrosamine.
This intermediate then spontaneously decomposes to form a diazonium ion, which is a potent
alkylating agent. This diazonium ion can then react with nucleophilic sites on DNA bases,
particularly the N7 and O6 positions of guanine, forming DNA adducts. These adducts can lead
to mispairing during DNA replication, resulting in mutations and potentially initiating
carcinogenesis. The formation of DNA adducts can also trigger cellular responses such as DNA
repair mechanisms, cell cycle arrest, or apoptosis.
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Caption: General signaling pathway for N-nitrosamine genotoxicity.
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Experimental Protocols
Representative Synthesis of N-Nitroso-Desmethyl-
Cyclobenzaprine

This protocol is a general representation for the synthesis of N-nitrosamines from secondary
amines and should be performed with appropriate safety precautions in a well-ventilated fume
hood, as N-nitrosamines are potent carcinogens.

Materials:

N-desmethyl-cyclobenzaprine (or other secondary amine)

o Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e Dichloromethane (CH2Cl2)

e Saturated sodium bicarbonate solution

e Anhydrous sodium sulfate (Na2S0a4)

 Stir plate and magnetic stir bar

¢ Round bottom flask

e Separatory funnel

Rotary evaporator

Procedure:

e Dissolve N-desmethyl-cyclobenzaprine in dichloromethane in a round bottom flask.

e Cool the solution to 0 °C in an ice bath.

o Slowly add an aqueous solution of sodium nitrite to the stirred solution.
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» While maintaining the temperature at O °C, add dilute hydrochloric acid dropwise to the
reaction mixture. The pH should be acidic (around 3-4).

» Continue stirring at 0 °C for 1-2 hours. Monitor the reaction progress by thin-layer
chromatography (TLC).

e Once the reaction is complete, transfer the mixture to a separatory funnel.

e Wash the organic layer with saturated sodium bicarbonate solution to neutralize any
remaining acid, followed by a wash with brine.

» Dry the organic layer over anhydrous sodium sulfate.

 Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to obtain the crude N-nitroso-desmethyl-cyclobenzaprine.

The crude product can be purified by column chromatography on silica gel.

Analytical Detection by LC-MS/MS

High-sensitivity analytical methods such as Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) are required for the detection and quantification of trace levels of N-
nitroso-desmethyl-cyclobenzaprine in pharmaceutical samples. The following is a
representative protocol that can be adapted and validated for specific sample matrices.

Instrumentation:

e High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid
Chromatograph (UHPLC) system

e Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray lonization (ESI)
source

Chromatographic Conditions (Example):
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Parameter

Column

Condition

C18 reverse-phase column (e.g., 2.1 x 100
mm, 1.8 pm)

Mobile Phase A

0.1% Formic acid in water

Mobile Phase B

0.1% Formic acid in acetonitrile

Optimized for separation from the API and other

Gradient . "
Impurities
Flow Rate 0.2 - 0.4 mL/min
Column Temperature 40 °C
| Injection Volume | 1 - 10 L |
Mass Spectrometry Conditions (Example):
Parameter Condition

lonization Mode

Positive Electrospray lonization (ESI+)

Scan Type

Multiple Reaction Monitoring (MRM)

Precursor lon (Q1)

[M+H]* of N-nitroso-desmethyl-cyclobenzaprine
(m/z 291.1)

Product lons (Q3)

At least two specific fragment ions for

quantification and confirmation

| Source Parameters | Optimized for maximum sensitivity (e.g., capillary voltage, source

temperature, gas flows) |

Sample Preparation:

e Accurately weigh the drug substance or product.

e Dissolve and dilute the sample in a suitable solvent (e.g., methanol or a mixture of mobile

phases) to a known concentration.
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« Filter the sample solution through a 0.22 um syringe filter before injection.
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Caption: General workflow for the analytical detection of N-nitrosamines by LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. An efficient synthesis of N-nitrosamines under solvent, metal and acid free conditions
using tert-butyl nitrite - Green Chemistry (RSC Publishing) [pubs.rsc.org]

e 3. MECHANISMS OF NITROSAMINE-MEDIATED NEURODEGENERATION: POTENTIAL
RELEVANCE TO SPORADIC ALZHEIMER'’S DISEASE - PMC [pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [N-Nitroso-Desmethyl-Cyclobenzaprine: A Technical
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15813342/docs#n-nitroso-desmethyl-
cyclobenzaprine-a-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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